2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-chloro-3-methylphenyl)acetamide
• InChI: InChI=1S/C16H14ClN3OS/c1-10-8-11(6-7-12(10)17)18-15(21)9-22-16-19-13-4-2-3-5-14(13)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: MUKVPCSXOCFUEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=NC3=CC=CC=C3N2)Cl
• Molecular Formula: C16H14ClN3OS
• Molecular Weight: 331.8 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. Additionally, it has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide has various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. Moreover, it has been reported to inhibit the growth and invasion of cancer cells by regulating the expression of certain genes involved in cell proliferation and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide in lab experiments is its potential pharmacological properties, which make it a promising candidate for the development of new drugs. However, one of the limitations is the lack of understanding of its mechanism of action, which requires further investigation.

Future Directions

There are several future directions for the study of 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide. Firstly, the mechanism of action needs to be fully elucidated to better understand its pharmacological properties. Secondly, the compound's efficacy and safety need to be evaluated in preclinical and clinical studies. Moreover, the potential use of this compound as an adjuvant therapy for cancer treatment needs to be further investigated. Additionally, the development of new derivatives of this compound with improved pharmacological properties is also an area of future research.
In conclusion, 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide is a promising compound that has gained significant attention in scientific research due to its potential pharmacological properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the development of new drugs.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide involves the reaction of 4-chloro-3-methylphenylacetic acid with 1,2-diaminobenzene in the presence of thionyl chloride. The resulting product is then treated with sodium hydrosulfide to obtain the final compound. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-(4-chloro-3-methylphenyl)acetamide has been studied for its potential pharmacological properties. It has been reported to exhibit anti-inflammatory, antimicrobial, and anticancer activities. Studies have also shown that this compound has the ability to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Moreover, it has been found to enhance the activity of certain chemotherapeutic agents, making it a potential adjuvant therapy for cancer treatment.